Cas no 178242-64-3 (Methyl 2-(1-aminocyclohexyl)acetate)

• Product Name: Methyl 2-(1-aminocyclohexyl)acetate
• CAS No: 178242-64-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD08690704
• CID: 112835
• PubChem ID: 10749699
• Update Time: 2025-05-19

Methyl 2-(1-aminocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-aminocyclohexyl)acetate
• (1-Aminocyclohexyl)acetic acid methyl ester
• (1-AMINO-CYCLOHEXYL)-ACETIC ACID METHYL ESTER
• Cyclohexaneacetic acid,1-amino-, methyl ester
• Methyl (1-aminocyclohexyl)acetate hydrochloride
• methyl (1-aminocyclohexyl)acetate
• methyl 2-(1-amino-1-cyclohexyl)acetate
• Cyclohexaneacetic acid, 1-amino-, methyl ester
• AS-38053
• 178242-64-3
• MFCD07784119
• EN300-97844
• methyl 2-(1-aminocyclohexyl)acetate;(1-AMINO-CYCLOHEXYL)-ACETIC ACID METHYL ESTER
• FT-0646960
• SCHEMBL2311427
• Z1198174940
• Q-102243
• RLMHBOGYHKMLFN-UHFFFAOYSA-N
• methyl2-(1-aminocyclohexyl)acetate
• A3955
• SY031120
• AKOS006286648
• CS-0200079
• DTXSID60444289
• cyclohexaneacetic acid, 1-amino-, methyl ester, hydrochloride
• STL373326
• DB-012354
• BBL030851
• ALBB-028216

• MDL： MFCD08690704
• Inchi： 1S/C9H17NO2/c1-12-8(11)7-9(10)5-3-2-4-6-9/h2-7,10H2,1H3
• InChI Key： RLMHBOGYHKMLFN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CCCCC1)N)=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.007
• Boiling Point: 228.877 ℃ at 760 mmHg
• Flash Point: 96°C
• Refractive Index: 1.463
• PSA: 52.32000
• LogP: 1.91140

Methyl 2-(1-aminocyclohexyl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(1-aminocyclohexyl)acetate

Methyl 2-(1-aminocyclohexyl)acetate: An Overview of Its Properties and Applications

Methyl 2-(1-aminocyclohexyl)acetate (CAS No. 178242-64-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexyl ring with an amino group and an ester functionality. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of Methyl 2-(1-aminocyclohexyl)acetate is C9H17NO2, and its molecular weight is approximately 167.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 55 to 58°C, making it suitable for a wide range of synthetic reactions and analytical techniques.

In the realm of organic synthesis, Methyl 2-(1-aminocyclohexyl)acetate serves as a valuable building block for the construction of more complex molecules. The presence of the amino group and the ester functionality provides multiple reactive sites for functionalization, enabling chemists to introduce various substituents and functional groups. This versatility has led to its use in the synthesis of pharmaceutical intermediates, agrochemicals, and fine chemicals.

One of the key areas where Methyl 2-(1-aminocyclohexyl)acetate has shown significant promise is in medicinal chemistry. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize analogs with improved pharmacological properties, such as enhanced bioavailability, reduced toxicity, and increased efficacy. These analogs have been evaluated in preclinical studies for their potential therapeutic applications in conditions such as cancer, neurodegenerative disorders, and cardiovascular diseases.

In the context of pharmaceutical research, Methyl 2-(1-aminocyclohexyl)acetate has been investigated for its role in drug delivery systems. The compound's ability to form stable derivatives with controlled release properties makes it an attractive candidate for developing sustained-release formulations. These formulations can improve patient compliance by reducing the frequency of dosing and minimizing side effects associated with high peak concentrations of drugs.

Furthermore, Methyl 2-(1-aminocyclohexyl)acetate has been studied for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. By designing prodrugs based on this compound, researchers aim to enhance the therapeutic index of existing drugs while minimizing their adverse effects. This approach has shown promise in improving the treatment outcomes for various diseases.

The synthesis of Methyl 2-(1-aminocyclohexyl)acetate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of cyclohexanone with ammonia to form cyclohexanamine, followed by acetylation to produce N-acetyl-cyclohexanamine. The subsequent reaction with methyl bromoacetate yields the desired product. Alternative synthetic strategies have also been developed to optimize the process parameters and reduce environmental impact.

In addition to its applications in drug development, Methyl 2-(1-aminocyclohexyl)acetate has found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers have explored its use in the synthesis of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and composites.

The safety profile of Methyl 2-(1-aminocyclohexyl)acetate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation of vapors. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, Methyl 2-(1-aminocyclohexyl)acetate (CAS No. 178242-64-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it a valuable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow further in the coming years.